Cas no 1807368-24-6 (2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid)

• Product Name: 2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid
• CAS No: 1807368-24-6
• MF: C₁₀H₅F₆NO₂
• MW: 285.142623662949
• CID: 4908526
• Update Time: 2025-06-08

2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid

• Inchi： 1S/C10H5F6NO2/c11-9(12,13)6-3-1-5(2-4-7(18)19)17-8(6)10(14,15)16/h1-4H,(H,18,19)/b4-2+
• InChI Key： PZBXYBJOODCYSD-DUXPYHPUSA-N
• SMILES： FC(C1=CC=C(/C=C/C(=O)O)N=C1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid

Professional Introduction to 2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid (CAS No. 1807368-24-6)

2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid, with the chemical formula C₉H₃F₆NO₂, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1807368-24-6, belongs to a class of heterocyclic compounds that exhibit a wide range of applications, particularly in the development of novel therapeutic agents and specialty chemicals.

The structural motif of 2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid features two trifluoromethyl groups attached to the 2- and 3-positions of the pyridine ring, which are known to enhance the lipophilicity and metabolic stability of the molecule. Additionally, the presence of an acrylic acid moiety at the 6-position provides a reactive site for further functionalization, making it a valuable intermediate in synthetic chemistry. The combination of these structural features makes this compound a promising candidate for various applications in medicinal chemistry.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate pharmacokinetic properties and improve binding affinity to biological targets. The trifluoromethyl group, in particular, is widely recognized for its role in enhancing the bioavailability and metabolic resistance of drug candidates. Studies have demonstrated that compounds incorporating this moiety often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid is its potential as a building block for the synthesis of biologically active molecules. The acrylic acid functional group allows for easy introduction of various substituents through polymerization, condensation reactions, or esterification, enabling the creation of complex derivatives with tailored properties. This flexibility has made it a valuable tool in the development of novel polymers, coatings, and specialty materials.

Recent research has highlighted the utility of 2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism and inflammation. The fluorinated pyridine core contributes to selective binding interactions with biological targets, while the acrylic acid group provides opportunities for further derivatization to optimize potency and selectivity.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of fluorinated pyridines due to their ability to enhance drug-like properties. 2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid has been investigated as a precursor for developing novel antiviral and antibacterial agents. Its structural framework allows for modifications that can improve interactions with viral proteases or bacterial enzymes, offering promising avenues for drug discovery.

Moreover, agrochemical researchers have leveraged the unique properties of 2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid to develop advanced crop protection agents. The presence of fluorine atoms enhances the stability and efficacy of agrochemical formulations, making them more resistant to environmental degradation. This has led to the development of next-generation pesticides and herbicides with improved performance profiles.

The synthetic pathways for 2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid have also been optimized to ensure high yields and purity. Advanced synthetic techniques, including transition-metal-catalyzed reactions and flow chemistry processes, have been employed to streamline production while maintaining high chemical integrity. These advancements have made it more feasible to scale up synthesis for industrial applications.

In conclusion,2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid (CAS No. 1807368-24-6) represents a versatile and innovative compound with significant potential across multiple industries. Its unique structural features and reactivity make it an invaluable asset in pharmaceutical research, agrochemical development, and material science. As ongoing studies continue to uncover new applications for this compound,2,3-Bis(trifluoromethyl)pyridine-6-acrylic acid is poised to play an increasingly important role in advancing scientific and technological progress.